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Compound of Interest

Compound Name:

a-

(Benzoylamino)benzeneacetamide

-d10

Cat. No.: B587019 Get Quote

In-depth Technical Guide: a-
(Benzoylamino)benzeneacetamide-d10
For Researchers, Scientists, and Drug Development Professionals

Disclaimer
A comprehensive Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) with detailed

quantitative data for a-(Benzoylamino)benzeneacetamide-d10 (CAS No. 1246814-47-0) is

not publicly available through standard search channels. The following guide has been

compiled based on general information from chemical suppliers and standard practices for

handling research chemicals. All quantitative data fields are marked as "Data Not Available"

and should be populated with information from a specific SDS obtained from the supplier.
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Identifier Value

Chemical Name a-(Benzoylamino)benzeneacetamide-d10

Synonyms N-(α-Carbamoylbenzyl)benzamide-d10

CAS Number 1246814-47-0

Molecular Formula C₁₅H₄D₁₀N₂O₂

Molecular Weight 264.35 g/mol

Physical and Chemical Properties
The following table outlines the typical physical and chemical properties found in an SDS. For

a-(Benzoylamino)benzeneacetamide-d10, this specific data was not available in the public

domain.
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Property Value

Appearance Data Not Available

Odor Data Not Available

Odor Threshold Data Not Available

pH Data Not Available

Melting Point/Freezing Point Data Not Available

Initial Boiling Point and Boiling Range Data Not Available

Flash Point Data Not Available

Evaporation Rate Data Not Available

Flammability (solid, gas) Data Not Available

Upper/Lower Flammability or Explosive Limits Data Not Available

Vapor Pressure Data Not Available

Vapor Density Data Not Available

Relative Density Data Not Available

Solubility(ies) Data Not Available

Partition Coefficient: n-octanol/water Data Not Available

Auto-ignition Temperature Data Not Available

Decomposition Temperature Data Not Available

Viscosity Data Not Available

Toxicological Information
No specific toxicological data for a-(Benzoylamino)benzeneacetamide-d10 was found. The

following table indicates the types of data that would be presented in a comprehensive SDS.

This compound should be handled as a substance of unknown toxicity.
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Toxicological Effect Value

Acute Toxicity (Oral, Dermal, Inhalation) Data Not Available

Skin Corrosion/Irritation Data Not Available

Serious Eye Damage/Irritation Data Not Available

Respiratory or Skin Sensitization Data Not Available

Germ Cell Mutagenicity Data Not Available

Carcinogenicity Data Not Available

Reproductive Toxicity Data Not Available

Specific Target Organ Toxicity (Single Exposure) Data Not Available

Specific Target Organ Toxicity (Repeated

Exposure)
Data Not Available

Aspiration Hazard Data Not Available

Experimental Protocols
Detailed experimental protocols involving a-(Benzoylamino)benzeneacetamide-d10 are not

available in a standard SDS. However, a general workflow for handling a chemical with

unknown toxicological properties in a research setting is provided below.
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Experimental Workflow for Handling Research Chemicals
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Hazard Identification and Response
The following diagram illustrates a standard workflow for identifying and responding to a

chemical hazard in a laboratory setting.
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Chemical Hazard Response Workflow

Handling and Storage
Based on general guidelines for research chemicals, the following handling and storage

procedures are recommended.
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Aspect Guideline

Precautions for Safe Handling

Use in a well-ventilated area, preferably in a

chemical fume hood. Avoid contact with skin,

eyes, and clothing. Avoid inhalation of dust.

Wear appropriate personal protective equipment

(PPE), including gloves, lab coat, and safety

glasses.

Conditions for Safe Storage

Store in a tightly sealed container in a cool, dry,

and well-ventilated area. Keep away from

incompatible materials such as strong oxidizing

agents.

Exposure Controls and Personal Protection
As no specific exposure limits are available, standard laboratory precautions should be strictly

followed.

Control Parameter Recommendation

Occupational Exposure Limits Data Not Available

Engineering Controls
Work should be conducted in a chemical fume

hood to minimize inhalation exposure.

Eye/Face Protection Wear chemical safety goggles or a face shield.

Skin Protection
Wear compatible chemical-resistant gloves.

Wear a lab coat or other protective clothing.

Respiratory Protection
If engineering controls are not sufficient, a

NIOSH-approved respirator may be necessary.

This technical guide provides a framework for the safe handling and use of a-
(Benzoylamino)benzeneacetamide-d10. It is imperative for researchers to obtain a complete

and specific Safety Data Sheet from their chemical supplier before commencing any

experimental work.
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To cite this document: BenchChem. [a-(Benzoylamino)benzeneacetamide-d10 material
safety data sheet]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b587019#a-benzoylamino-benzeneacetamide-d10-
material-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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